Cas no 2229220-83-9 (2-(5-chlorofuran-2-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(5-chlorofuran-2-yl)-1,1-difluoropropan-2-amine
• CAS No: 2229220-83-9
• MF: C₇H₈ClF₂NO
• MW: 195.594327926636
• CID: 6290848
• PubChem ID: 165853036
• Update Time: 2025-11-01

2-(5-chlorofuran-2-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chlorofuran-2-yl)-1,1-difluoropropan-2-amine
• 2229220-83-9
• EN300-1939736

• Inchi： 1S/C7H8ClF2NO/c1-7(11,6(9)10)4-2-3-5(8)12-4/h2-3,6H,11H2,1H3
• InChI Key： QKYMQARKJRHMNV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C)(C(F)F)N)O1

Computed Properties

• Exact Mass: 195.0262479g/mol
• Monoisotopic Mass: 195.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-(5-chlorofuran-2-yl)-1,1-difluoropropan-2-amine

Introduction to 2-(5-chlorofuran-2-yl)-1,1-difluoropropan-2-amine (CAS No. 2229220-83-9)

2-(5-chlorofuran-2-yl)-1,1-difluoropropan-2-amine is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2229220-83-9, belongs to a class of molecules that exhibit potential applications in drug discovery and development. The presence of both fluorine and chlorine substituents in its molecular framework imparts distinct reactivity and metabolic stability, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 2-(5-chlorofuran-2-yl)-1,1-difluoropropan-2-amine consists of a furan ring substituted with a chloro group at the 5-position and an amine group at the 2-position, linked to a difluorinated propanyl chain. This arrangement creates a versatile scaffold that can be modified to target various biological pathways. The fluorine atoms, in particular, are known for their ability to enhance the binding affinity and metabolic stability of drug molecules, which is a critical factor in the design of novel therapeutics.

In recent years, there has been growing interest in the development of fluorinated compounds for their pharmacological properties. The incorporation of fluorine into drug molecules has been shown to improve their bioavailability, reduce susceptibility to degradation, and enhance their interaction with biological targets. For instance, fluoroalkyl groups have been widely used in antiviral and anticancer agents due to their ability to modulate enzyme activity and receptor binding. The compound 2-(5-chlorofuran-2-yl)-1,1-difluoropropan-2-amine (CAS No. 2229220-83-9) represents an excellent example of how fluorinated heterocycles can be utilized to develop novel pharmacophores.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The presence of both chloro and amine functional groups provides multiple sites for chemical modification, allowing chemists to tailor its properties for specific therapeutic applications. For example, the amine group can be further functionalized to introduce polar or charged moieties that enhance solubility or target specific biological receptors. Similarly, the chloro-substituted furan ring can serve as a handle for further derivatization, enabling the synthesis of analogs with improved pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated compounds in the treatment of various diseases. For instance, fluoroquinolones, a class of antibiotics that contain fluorine atoms, have demonstrated exceptional efficacy against bacterial infections due to their enhanced stability and binding affinity. Similarly, fluorinated antiviral agents have shown promise in inhibiting viral replication by interfering with key enzymatic pathways. The compound 2-(5-chlorofuran-2-yl)-1,1-difluoropropan-2-amine (CAS No. 2229220-83-9) shares some structural features with these well-known therapeutics, suggesting that it may also exhibit beneficial pharmacological properties.

The synthesis of 2-(5-chlorofuran-2-yl)-1,1-difluoropropan-2-amine involves several key steps that highlight the synthetic utility of this compound. The introduction of the difluoropropyl group requires careful control over reaction conditions to ensure high yield and purity. Additionally, the substitution of the furan ring with a chloro group necessitates the use of appropriate reagents and catalysts to achieve regioselectivity. These synthetic challenges make this compound an interesting subject for research in organic chemistry and medicinal chemistry.

From a computational chemistry perspective, the electronic structure and reactivity of 2-(5-chlorofuran-2-yl)-1,1-difluoropropan-2-amine have been extensively studied using advanced modeling techniques. These studies have provided valuable insights into how the presence of fluorine and chlorine substituents influences its interaction with biological targets. For example, density functional theory (DFT) calculations have revealed that the electron-withdrawing nature of fluorine atoms enhances the electrophilicity of certain reactive sites in the molecule, making it more susceptible to nucleophilic attack by biological molecules such as enzymes and receptors.

The potential applications of this compound extend beyond its use as a building block for drug discovery. It has also shown promise as a material for developing novel agrochemicals and specialty chemicals. The unique combination of functional groups in its molecular structure makes it an ideal candidate for designing molecules with specific biological activities. For instance, derivatives of this compound could be developed as herbicides or fungicides by targeting key enzymes involved in plant growth regulation or pathogen metabolism.

In conclusion,(CAS No.) 2229220 83 9) represents a fascinating molecule with significant potential in pharmaceutical chemistry and beyond. Its structural features make it an excellent candidate for further exploration in drug discovery and development. As research continues to uncover new applications for fluorinated compounds,(this compound) is likely to play an important role in shaping future therapeutic strategies.